Cas no 89023-10-9 (2-Propenoic acid, 3-[4-(tetradecyloxy)phenyl]-, 4-nitrophenyl ester, (E)-)

• Product name: 2-Propenoic acid, 3-[4-(tetradecyloxy)phenyl]-, 4-nitrophenyl ester, (E)-
• CAS No: 89023-10-9
• MF: C₂₉H₃₉NO₅
• MW: 481.623668909073
• CID: 615597
• PubChem ID: 71321523

2-Propenoic acid, 3-[4-(tetradecyloxy)phenyl]-, 4-nitrophenyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-(tetradecyloxy)phenyl]-, 4-nitrophenyl ester, (E)-
• (4-nitrophenyl) 3-(4-tetradecoxyphenyl)prop-2-enoate
• 89023-10-9
• 4-Nitrophenyl 3-[4-(tetradecyloxy)phenyl]prop-2-enoate
• DTXSID60751329

• Inchi： InChI=1S/C29H39NO5/c1-2-3-4-5-6-7-8-9-10-11-12-13-24-34-27-19-14-25(15-20-27)16-23-29(31)35-28-21-17-26(18-22-28)30(32)33/h14-23H,2-13,24H2,1H3
• InChI Key： QKSARUYEMZTWOE-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCOC1=CC=C(C=C1)C=CC(=O)OC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 481.28282334g/mol
• Monoisotopic Mass: 481.28282334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 18
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 81.4Ų
• XLogP3: 10.2